1-(4-Methyl-pyridin-3-yl)-3-naphthalen-2-yl-tetrahydro-pyrimidin-2-one

• Molecular Formula: C20H19N3O
• Molecular Weight: 317.4 g/mol
• IUPAC Name: 1-(4-methylpyridin-3-yl)-3-naphthalen-2-yl-1,3-diazinan-2-one
• InChI: InChI=1S/C20H19N3O/c1-15-9-10-21-14-19(15)23-12-4-11-22(20(23)24)18-8-7-16-5-2-3-6-17(16)13-18/h2-3,5-10,13-14H,4,11-12H2,1H3
• InChI Key: BITVQGQQNABWAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1)N2CCCN(C2=O)C3=CC4=CC=CC=C4C=C3

Description

1-(4-Methyl-pyridin-3-yl)-3-naphthalen-2-yl-tetrahydro-pyrimidin-2-one is a useful research compound. Its molecular formula is C20H19N3O and its molecular weight is 317.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using the same reaction conditions as in Example 14, 1-(4-methyl-pyridin-3-yl)-tetrahydro-pyrimidin-2-one (I-130b: 150 mg, 0.785 mmol) was reacted with 2-bromo-naphthalene (195 mg, 0.942 mmol), 1,4-dioxane (20 mL), copper iodide (15 mg, 0.078 mmol), trans-1,2-diamino cyclohexane (0.03 mL, 0.235 mmol) and potassium phosphate (415 mg, 1.96 mmol) to afford the crude product. Purification by column chromatography on silica gel (1% MeOH in CHCl3), followed by recrystallization using DCM and hexane afforded 65 mg of the product (26.2% yield).